Cas no 2227880-76-2 ((2S)-2-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid)

(2S)-2-{2-(1RS,2SR)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid is a specialized chiral compound featuring a cyclopentyl backbone and an Fmoc-protected amine group. Its stereochemistry, with defined (2S) and (1RS,2SR) configurations, makes it valuable for peptide synthesis and medicinal chemistry applications. The Fmoc group provides orthogonal protection for amine functionalities, enabling selective deprotection under mild basic conditions. The cyclopentyl moiety contributes to conformational rigidity, which can enhance binding affinity in target interactions. This compound is particularly useful in solid-phase peptide synthesis (SPPS) and the development of peptidomimetics. Its structural complexity allows for precise modifications in drug design, offering potential applications in bioactive molecule development.
(2S)-2-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid structure
2227880-76-2 structure
Product Name:(2S)-2-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid
CAS No:2227880-76-2
MF:C27H32N2O5
MW:464.553387641907
CID:6149896
PubChem ID:165582941
Update Time:2025-10-28

(2S)-2-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid
    • (2S)-2-{2-[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
    • EN300-1525646
    • 2227880-76-2
    • Inchi: 1S/C27H32N2O5/c1-2-8-24(26(31)32)28-25(30)15-17-9-7-14-23(17)29-27(33)34-16-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-6,10-13,17,22-24H,2,7-9,14-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t17-,23+,24-/m0/s1
    • InChI Key: OPULPBAHEQGEKZ-VWMXVWASSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H]1CCC[C@H]1CC(N[C@H](C(=O)O)CCC)=O)=O

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 706
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 105Ų

(2S)-2-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid Pricemore >>

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(2S)-2-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid Related Literature

Additional information on (2S)-2-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid

Compound CAS No. 2227880-76-2: (2S)-2-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic Acid

The compound with CAS number 2227880-76-2, named as (2S)-2-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid, is a highly specialized organic molecule with significant potential in the fields of drug discovery and chemical synthesis. This compound is characterized by its complex structure, which includes a cyclopentane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a pentanoic acid moiety. The stereochemistry of the molecule is defined by the (S) configuration at the second carbon of the pentanoic acid backbone and the (1RS, 2SR) configuration of the cyclopentane ring.

The presence of the Fmoc group in this compound is particularly noteworthy. The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during solid-phase synthesis. Its inclusion in this compound suggests that it may play a role in modulating the reactivity or stability of the molecule during synthetic procedures. Recent studies have highlighted the importance of such protecting groups in enabling precise control over reaction pathways, thereby facilitating the synthesis of complex molecules with high stereochemical fidelity.

One of the key features of this compound is its potential as a building block for larger biomolecules. The combination of a cyclopentane ring and a pentanoic acid backbone provides a versatile platform for further functionalization. Researchers have demonstrated that such structures can serve as intermediates in the synthesis of bioactive compounds, including peptide mimetics and small-molecule inhibitors. For instance, recent advancements in medicinal chemistry have emphasized the utility of cyclic structures like cyclopentane in enhancing drug-like properties such as bioavailability and target selectivity.

The stereochemistry of this compound adds another layer of complexity and functionality. The (S) configuration at the second carbon of the pentanoic acid backbone ensures that the molecule adopts a specific three-dimensional conformation, which is critical for its interactions with biological targets. Similarly, the (1RS, 2SR) configuration of the cyclopentane ring imparts unique electronic and steric properties to the molecule. These stereochemical features make this compound an attractive candidate for use in asymmetric synthesis and enantioselective catalysis.

From an applications perspective, this compound could find utility in various areas of chemical research. For example, it could serve as a substrate for enzymatic catalysis studies, where its stereochemistry and functional groups could be exploited to investigate enzyme selectivity and mechanism. Additionally, its structure suggests potential applications in materials science, particularly in the development of novel polymers or supramolecular assemblies.

Recent advancements in computational chemistry have also opened new avenues for studying compounds like this one. High-throughput docking studies and molecular dynamics simulations can provide insights into how this molecule interacts with biological targets at an atomic level. Such computational approaches are increasingly being used to guide experimental design and optimize molecular properties for specific applications.

In conclusion, CAS No. 227880-76-1 represents a sophisticated organic molecule with significant potential across multiple disciplines. Its unique structure, incorporating both Fmoc protection and complex stereochemistry, positions it as a valuable tool for researchers in fields ranging from drug discovery to materials science. As ongoing research continues to uncover new applications for such compounds, their role in advancing chemical science will undoubtedly grow.

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